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Compound of Interest

Compound Name:
1-Tert-butyl 2-methyl 2-

methylpiperidine-1,2-dicarboxylate

Cat. No.: B1353080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Tert-butyl 2-methyl 2-
methylpiperidine-1,2-dicarboxylate, a heterocyclic compound of significant interest in

medicinal chemistry and pharmaceutical development. This document details the compound's

chemical properties, provides a plausible experimental protocol for its synthesis, and explores

its potential applications, particularly in the realm of central nervous system (CNS) research.

The information is intended to support researchers and scientists in their drug discovery and

development endeavors.

Chemical and Physical Properties
1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate, also known by its synonym

METHYL N-BOC-2-METHYLPIPERIDINE-2-CARBOXYLATE, is a key building block in the

synthesis of various pharmaceutical agents.[1] Its structural features, including the N-Boc

protecting group and the methyl ester, make it a versatile intermediate for creating more

complex molecules.[1]
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Property Value Reference

CAS Number 470668-97-4 [1]

Molecular Formula C₁₃H₂₃NO₄ [1]

Molecular Weight 257.33 g/mol [1]

IUPAC Name

1-tert-butyl 2-methyl 2-

methylpiperidine-1,2-

dicarboxylate

Synonyms

METHYL N-BOC-2-

METHYLPIPERIDINE-2-

CARBOXYLATE

[1]

Appearance
Not specified (likely a solid or

oil)

Boiling Point Not available [1]

Melting Point Not available [1]

Density Not available [1]

Experimental Protocols: Synthesis
While a specific, published experimental protocol for the synthesis of 1-Tert-butyl 2-methyl 2-
methylpiperidine-1,2-dicarboxylate (CAS 470668-97-4) is not readily available in the

searched literature, a plausible synthetic route can be proposed based on established methods

for the preparation of similar N-Boc protected piperidine esters. The synthesis would likely

involve a multi-step process starting from 2-methylpiperidine-2-carboxylic acid.

Proposed Synthetic Pathway:

The synthesis can be envisioned in two primary stages:

N-Boc Protection: Protection of the secondary amine of the piperidine ring with a tert-

butoxycarbonyl (Boc) group.

Esterification: Conversion of the carboxylic acid group to its methyl ester.
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Step 1: Synthesis of 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid

Materials: 2-methylpiperidine-2-carboxylic acid, Di-tert-butyl dicarbonate (Boc₂O),

Triethylamine (Et₃N), Dichloromethane (DCM).

Procedure:

To a stirred suspension of 2-methylpiperidine-2-carboxylic acid in dichloromethane (DCM),

add triethylamine (Et₃N) at 0 °C.

Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) in DCM to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 16 hours.

Quench the reaction by adding water. Separate the organic layer, and extract the aqueous

layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude N-Boc protected acid.

Step 2: Synthesis of 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate

Materials: 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid, Iodomethane (CH₃I),

Potassium carbonate (K₂CO₃), N,N-Dimethylformamide (DMF).

Procedure:

To a solution of 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid in N,N-

Dimethylformamide (DMF), add potassium carbonate (K₂CO₃) and iodomethane (CH₃I).

Stir the reaction mixture at room temperature for approximately three hours.

Pour the reaction mixture into a 10% aqueous solution of potassium carbonate.

Extract the aqueous solution with ethyl acetate (EtOAc).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.
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Purify the crude product by column chromatography to obtain the final compound.

Applications in Research and Drug Development
Piperidine derivatives are fundamental scaffolds in medicinal chemistry, present in a wide

range of clinically approved drugs.[2] 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-
dicarboxylate serves as a valuable intermediate in the synthesis of novel therapeutic agents.

Pharmaceutical Drug Synthesis: This compound is a key building block for creating more

complex molecules due to its protected amine and ester functionalities, which allow for

selective reactions in multi-step syntheses.[1]

Central Nervous System (CNS) Research: Preclinical studies suggest that this compound

may have potential as a central nervous system depressant and analgesic.[1] Piperidine-

containing compounds are actively being investigated for their roles in treating CNS

disorders.

Mandatory Visualizations
Logical Relationships in Synthesis
The following diagram illustrates the logical workflow for the proposed synthesis of 1-Tert-butyl
2-methyl 2-methylpiperidine-1,2-dicarboxylate.

2-Methylpiperidine-2-carboxylic acid Boc₂O, Et₃N, DCM

1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid

CH₃I, K₂CO₃, DMF

1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-
dicarboxylate.

Hypothesized Signaling Pathway in CNS
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Given the preclinical data suggesting CNS depressant and analgesic effects, a hypothetical

mechanism of action could involve modulation of major neurotransmitter systems. The diagram

below illustrates a potential signaling pathway.

Neurotransmitter Receptor Modulation

Cellular Effects

Physiological Outcomes

1-Tert-butyl 2-methyl
2-methylpiperidine-1,2-dicarboxylate

GABA-A Receptor

Positive Allosteric
Modulation

NMDA Receptor

Antagonism

Opioid Receptors

Agonism

Increased Neuronal Inhibition Reduced Excitotoxicity Inhibition of Pain Signaling

CNS Depression Analgesia

Click to download full resolution via product page

Caption: Hypothesized mechanism of action for CNS depressant and analgesic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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